N-(4-{[(2-ethylphenyl)carbamoyl]amino}phenyl)-N-methylacetamide

• IUPAC Name: N-[4-[(2-ethylphenyl)carbamoylamino]phenyl]-N-methylacetamide
• InChI: InChI=1S/C18H21N3O2/c1-4-14-7-5-6-8-17(14)20-18(23)19-15-9-11-16(12-10-15)21(3)13(2)22/h5-12H,4H2,1-3H3,(H2,19,20,23)
• InChI Key: KUUVMGQQBUUHKL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)NC2=CC=C(C=C2)N(C)C(=O)C
• Molecular Formula: C18H21N3O2
• Molecular Weight: 311.4 g/mol

Description

N-(4-{[(2-ethylphenyl)carbamoyl]amino}phenyl)-N-methylacetamide is a complex organic compound with potential applications in various fields such as chemistry, biology, medicine, and industry. This compound is characterized by its unique structure, which includes an ethylphenyl group, a carbamoyl group, and a methylacetamide group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-{[(2-ethylphenyl)carbamoyl]amino}phenyl)-N-methylacetamide typically involves multiple steps, including the formation of intermediate compounds. One common method involves the reaction of 2-ethylphenyl isocyanate with 4-aminophenyl-N-methylacetamide under controlled conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with the addition of a catalyst like triethylamine to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the desired purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-(4-{[(2-ethylphenyl)carbamoyl]amino}phenyl)-N-methylacetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous or alcoholic medium.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted derivatives with different functional groups.

Scientific Research Applications

N-(4-{[(2-ethylphenyl)carbamoyl]amino}phenyl)-N-methylacetamide has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as an intermediate in the preparation of other complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug development.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N-(4-{[(2-ethylphenyl)carbamoyl]amino}phenyl)-N-methylacetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties.

Comparison with Similar Compounds

Similar Compounds

• N-(4-{[(2-methylphenyl)carbamoyl]amino}phenyl)-N-methylacetamide
• N-(4-{[(2-ethylphenyl)carbamoyl]amino}phenyl)-N-ethylacetamide
• N-(4-{[(2-ethylphenyl)carbamoyl]amino}phenyl)-N-methylpropionamide

Uniqueness

N-(4-{[(2-ethylphenyl)carbamoyl]amino}phenyl)-N-methylacetamide is unique due to its specific structural features, which confer distinct chemical and biological properties